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Compound of Interest

Compound Name: Cericlamine

Cat. No.: B054518

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of investigational compounds like cericlamine are paramount to ensuring laboratory
safety and environmental protection. Although cericlamine, a selective serotonin reuptake
inhibitor (SSRI), was investigated as an antidepressant, it was never commercialized.[1][2]
Consequently, specific disposal guidelines from a manufacturer's Safety Data Sheet (SDS) are
not available. However, by adhering to best practices for the disposal of research chemicals
and investigational drugs, a safe and compliant procedure can be established.

Chemical and Physical Properties of Cericlamine

A clear understanding of a compound's properties is the first step in a thorough hazard
assessment. The following table summarizes the known data for cericlamine.
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Property Value Reference
Chemical Formula C12H17CI2NO [11[3]

Molar Mass 262.17 g-mol-1 [1]

CAS Number 112922-55-1 [3][4]
Appearance Solid (based on melting point)

Melting Point 192 °C [3]

Boiling Point 362 °C at 760 mmHg [3]

Density 1.208 g/cm3 [3]

JO-1017, 3-(3,4-
Dichlorophenyl)-2-

Synonyms ] ) [1112]
(dimethylamino)-2-

methylpropan-1-ol

Step-by-Step Disposal Protocol for Cericlamine

Given the absence of a specific SDS, a conservative approach based on institutional and
regulatory guidelines is essential. The following workflow provides a procedural guide for the
proper disposal of cericlamine.
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Cericlamine Disposal Workflow
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Caption: Workflow for the safe and compliant disposal of cericlamine.
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» Hazard Assessment and Classification: Due to the lack of specific toxicity data, cericlamine
should be handled as a hazardous substance. As a psychoactive compound and a
chlorinated aromatic amine, it may pose health and environmental risks. Unused
investigational medications are to be destroyed in accordance with federal guidelines like the
Resource Conservation and Recovery Act (RCRA).[5]

e Consult Institutional Environmental Health & Safety (EHS): Your institution's EHS department
is the primary resource for guidance on chemical waste disposal.[5][6] They will provide
specific procedures that comply with local, state, and federal regulations.

» Waste Segregation and Collection:

o Do not mix cericlamine waste with other waste streams unless explicitly instructed to do
so by your EHS department.

o Collect cericlamine waste in a designated, properly labeled, and sealed container. The
container should be compatible with the chemical properties of cericlamine.

e Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Cericlamine," and its CAS number (112922-55-1).

o Store the sealed container in a designated satellite accumulation area, away from
incompatible materials.

e Arranging for Disposal:

o Follow your institution's procedure for requesting a chemical waste pickup. This is often
done through the EHS department's online portal or by contacting them directly.[6]

o The EHS department will arrange for a certified hazardous waste management company
to collect and transport the waste for final disposal.[7]

» Preferred Disposal Method: For many pharmaceutical and research chemicals, high-
temperature incineration by a licensed facility is the preferred method of disposal.[5][7] This
ensures the complete destruction of the compound.
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» Documentation: Retain all records related to the disposal of cericlamine, including the
request for disposal and any certificate of destruction provided by the waste management
company.[5]

Critical "Don'ts" of Cericlamine Disposal

» DO NOT dispose of cericlamine down the drain.[8] Psychoactive drugs, including
antidepressants, can persist in wastewater, bioaccumulate, and pose a risk to aquatic
ecosystems.[9][10][11]

e DO NOT place solid cericlamine or its solutions in the regular trash.[8] This can lead to
environmental contamination and potential exposure to personnel.

o DO NOT attempt to neutralize or treat cericlamine waste in the laboratory unless itis a
specifically approved procedure by your institution's EHS department.

By following these general but critical procedures, researchers can ensure the safe and
environmentally responsible disposal of cericlamine and other investigational compounds,
upholding the highest standards of laboratory safety and stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cericlamine - Wikipedia [en.wikipedia.org]

e 2. Cericlamine - Wikiwand [wikiwand.com]

e 3. echemi.com [echemi.com]

e 4. Cericlamine | C12H17CI2NO | CID 131074 - PubChem [pubchem.ncbi.nim.nih.gov]

» 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

6. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://isha.health/post/proper-disposal-of-medications-at-home-a-guide
https://www.mdpi.com/2071-1050/17/21/9752
https://pmc.ncbi.nlm.nih.gov/articles/PMC8546762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10114359/
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://isha.health/post/proper-disposal-of-medications-at-home-a-guide
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://www.benchchem.com/product/b054518?utm_src=pdf-body
https://www.benchchem.com/product/b054518?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cericlamine
https://www.wikiwand.com/en/articles/Cericlamine
https://www.echemi.com/products/pd180727150742-cericlamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cericlamine
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

7. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

8. Proper Disposal of Medications at Home: A Guide [isha.health]

9. mdpi.com [mdpi.com]
e 10. Environmental pollution with psychiatric drugs - PMC [pmc.ncbi.nim.nih.gov]

e 11. Environmental concerns and bioaccumulation of psychiatric drugs in water bodies —
Conventional versus biocatalytic systems of mitigation - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Navigating the Uncharted: Proper Disposal Procedures
for Cericlamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054518#cericlamine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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